Cas no 2969617-67-0 ([cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine)

• Product Name: [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine
• CAS No: 2969617-67-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6800530
• PubChem ID: 170907903
• Update Time: 2025-06-27

[cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• G18771
• [cis-1-benzyl-3-methyl-pyrrolidin-2-yl]methanamine
• 2969617-67-0
• [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine

• Inchi： 1S/C13H20N2/c1-11-7-8-15(13(11)9-14)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3/t11-,13-/m1/s1
• InChI Key： RXLVACGMDNXSAR-DGCLKSJQSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@@H](C)[C@H]1CN

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine

Professional Introduction to [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine (CAS No. 2969617-67-0)

[cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine, identified by its CAS number 2969617-67-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine, particularly its [cis]-configuration and the presence of both benzyl and methyl substituents, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine have been subjects of extensive research due to its promising pharmacological profile. Recent studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. The pyrrolidine ring in this molecule is known to be a privileged structure in medicinal chemistry, often found in bioactive molecules targeting various biological pathways. The [cis]-configuration, in particular, has been associated with enhanced binding affinity and selectivity in several drug candidates.

One of the most compelling aspects of [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with improved pharmacokinetic properties and reduced side effects. The benzyl substituent, for instance, can modulate the solubility and metabolic stability of the molecule, while the methyl group at the 3-position can influence its binding interactions with biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine's behavior. Molecular docking studies have revealed that this compound can interact with various protein targets, suggesting its potential use in treating a range of diseases. For example, preliminary findings indicate that it may have inhibitory effects on enzymes involved in inflammation and pain signaling. These discoveries have spurred interest in exploring its therapeutic potential further.

The pharmaceutical industry has taken note of these findings, leading to increased investment in research focused on [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine and its derivatives. Several companies are now engaged in developing novel drug candidates based on this scaffold. The compound's unique structural features make it an attractive starting point for generating libraries of molecules with tailored biological activities. High-throughput screening (HTS) campaigns have been initiated to identify lead compounds that can be optimized for clinical use.

In addition to its pharmaceutical applications, [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine has also garnered attention for its potential role in chemical biology research. Its well-defined structure and predictable reactivity make it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. Researchers are exploring its use as a probe to understand how small molecules interact with biological systems at the molecular level.

The synthesis of [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine presents unique challenges due to its stereochemical requirements. However, advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity. Chiral resolution techniques and asymmetric synthesis methods have been employed to achieve the desired [cis]-configuration, ensuring that the compound exhibits the intended biological properties.

Future research on [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine is likely to focus on optimizing its pharmacological profile and exploring new therapeutic indications. By modifying its structure through medicinal chemistry approaches, researchers aim to develop more potent and selective drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients.

The growing body of evidence supporting the potential of [cis-1-Benzyl-3-methyl-pyrrolidin-2-yl]methanamine underscores its significance as a building block in drug discovery. As our understanding of its biology expands, so too does the range of possible applications for this versatile compound. Whether used as an intermediate or as a lead molecule itself, it represents a valuable asset in the ongoing quest to develop novel treatments for human diseases.